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Imidazo[2,1-c][1,2,4]triazines
Imidazoles [2,1-c][1,2,4]triazines are a class of heterocyclic compounds that combine the structures of imidazole and triazine rings. These molecules feature significant electronic effects due to the conjugation between the two aromatic rings, leading to unique chemical properties. They have garnered considerable attention in various fields owing to their diverse applications.
In pharmaceutical chemistry, imidazoles [2,1-c][1,2,4]triazines exhibit potential as antifungal and anti-inflammatory agents. Their ability to modulate cell signaling pathways makes them attractive for the development of novel therapeutic candidates. Additionally, these compounds demonstrate promising activities in managing parasitic diseases such as malaria.
In agrochemicals, they can serve as herbicides or fungicides due to their selective toxicity towards plants or pathogens. The structural flexibility allows for the design of molecules with tailored properties suitable for different environmental conditions and target organisms.
Furthermore, imidazoles [2,1-c][1,2,4]triazines show promise in materials science, particularly in the development of conductive polymers and electroactive compounds. Their electronic stability and redox properties make them valuable for use in organic electronics and sensors.
Overall, this class of heterocycles offers a rich framework for exploring new chemical functionalities with applications ranging from medicine to agriculture and beyond.
![Imidazo[2,1-c][1,2,4]triazines](https://news.kuujia.com/images/category/26.jpg)
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Pyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and ApplicationsPyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and Applications Introduction to Pyridine-3-Carbonitrile Based Compounds Pyridine-3-carbonitrile derivatives have emerged as a promising class of chemical biopharmaceuticals due to their unique structural features and versatile pharmacological properties. These compounds, characterized by the presence of a cyano group at...
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Dihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic PotentialDihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic Potential Dihydropyridine-based compounds have emerged as a significant class of molecules with diverse applications in pharmaceuticals and biomedicine. These compounds are characterized by their unique chemical structure, which combines the features of pyridine derivatives and...
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Biopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery SystemsBiopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery Systems Zirconium(IV) oxide, also known as zirconia, has emerged as a promising material in the field of biopharmaceuticals due to its unique chemical and physical properties. Its applications span various drug delivery systems, including controlled release formulations, bioadhesives, and biomedical coatings....
